2-(4-chlorophenyl)-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO/c1-2-12-4-3-5-15(10-12)18-16(19)11-13-6-8-14(17)9-7-13/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key: YULZNYAYAQXDOX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C16H16ClNO
• Molecular Weight: 273.75 g/mol

Description

2-(4-chlorophenyl)-N-(3-ethylphenyl)acetamide, commonly known as Etizolam, is a thienodiazepine derivative that is structurally similar to benzodiazepines. It is a psychoactive drug that is commonly used for its anxiolytic, sedative, and hypnotic properties. Etizolam is a prescription drug in some countries, but it is not approved by the FDA for medical use in the United States.

Mechanism of Action

Etizolam acts by binding to the benzodiazepine site on the GABA-A receptor, which increases the affinity of the receptor for GABA. This results in an increase in chloride ion influx, which hyperpolarizes the neuron and reduces its excitability. The net effect is a decrease in anxiety, sedation, and hypnotic effects.
Biochemical and Physiological Effects
Etizolam has been shown to have anxiolytic, sedative, and hypnotic effects in animal models. It has also been shown to reduce the severity of seizures in animal models. Etizolam has been shown to have a lower risk of respiratory depression compared to other benzodiazepines.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages for lab experiments, including its anxiolytic, sedative, and hypnotic effects, which can be useful for studying anxiety and depression. However, Etizolam also has limitations, including its potential for abuse and dependence, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on Etizolam. One direction is to study the long-term effects of Etizolam use on the brain and behavior. Another direction is to investigate the potential use of Etizolam in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. Additionally, research is needed to develop new drugs that target the GABA-A receptor with greater specificity and fewer side effects than benzodiazepines and thienodiazepines like Etizolam.

Synthesis Methods

Etizolam can be synthesized through the condensation of 2-(4-chlorophenyl)acetic acid with 3-ethyl-4-methyl-5-(2-nitrophenyl)-1,2,4-triazole in the presence of a base. The resulting intermediate is then reduced with hydrogen gas in the presence of a palladium catalyst to yield Etizolam.

Scientific Research Applications

Etizolam has been widely studied for its anxiolytic, sedative, and hypnotic effects. It is commonly used in animal models to study anxiety and depression. Etizolam has also been studied for its potential use in the treatment of insomnia, alcohol withdrawal syndrome, and seizures.